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Cat. No.: B075932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium hydroxide
monohydrate (NaOH·H₂O) in ethanol. Due to a notable lack of specific quantitative data for

the monohydrate form in publicly available literature, this guide synthesizes information on the

solubility of anhydrous sodium hydroxide in ethanol, discusses the critical chemical interactions

at play, and provides a robust experimental protocol for researchers to determine precise

solubility values for sodium hydroxide monohydrate in their specific applications.

Physicochemical Principles and Key Considerations
Sodium hydroxide is generally considered soluble in ethanol, although to a lesser extent than in

water or methanol.[1][2] The dissolution process is not merely a physical solvation but involves

a chemical equilibrium. Sodium hydroxide, a strong base, can react with ethanol, a weak protic

solvent, to form sodium ethoxide (NaOEt) and water.[2][3]

Reaction: NaOH + CH₃CH₂OH ⇌ CH₃CH₂ONa + H₂O

This equilibrium is a critical factor influencing the solubility. The presence of water, either from

the use of non-absolute ethanol or from the water of hydration in sodium hydroxide
monohydrate, will shift the equilibrium to the left, favoring sodium hydroxide and reducing the

formation of sodium ethoxide.[3] Conversely, in anhydrous ethanol, the formation of sodium

ethoxide is more favored. For drug development and chemical synthesis, understanding this
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equilibrium is crucial as the presence of sodium ethoxide can lead to unintended side

reactions.

Furthermore, the dissolution of sodium hydroxide in solvents is a highly exothermic process.[1]

This release of heat can significantly increase the temperature of the solution, which in turn

affects the solubility. Therefore, temperature control during solubility determination is

paramount. While the overall dissolution is exothermic, the process becomes endothermic near

the saturation point, meaning that for many systems, the solubility of NaOH will still increase

with a controlled increase in temperature.[4]

Quantitative Solubility Data
Specific, temperature-dependent solubility data for sodium hydroxide monohydrate in

ethanol is not readily available in the reviewed literature. However, data for anhydrous sodium

hydroxide in ethanol provides a valuable baseline. The commercial availability of standardized

sodium hydroxide solutions in ethanol further attests to its practical solubility.

Compound Solvent Temperature Solubility Citation(s)

Sodium

Hydroxide

(Anhydrous)

Ethanol Not Specified
13.9 g / 100 mL

(approx. 139 g/L)
[5]

Sodium

Hydroxide

(Anhydrous)

Absolute Alcohol Not Specified
1 g / 7.2 mL

(approx. 139 g/L)
[6]

Sodium

Hydroxide
Ethanol (95%) Not Specified Freely Soluble [7]

Note: The term "Freely Soluble" is a qualitative descriptor from the pharmacopeia, generally

implying that 1 part of solute dissolves in 1 to 10 parts of solvent.

Experimental Protocol for Solubility Determination
This protocol outlines a reliable method for determining the solubility of sodium hydroxide
monohydrate in ethanol at various temperatures, adapted from general methods for solubility

determination of inorganic salts.[7][8][9][10]
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Materials and Equipment
Solute: Sodium hydroxide monohydrate (NaOH·H₂O), analytical grade

Solvent: Absolute ethanol or ethanol of specified concentration (e.g., 95%)

Apparatus:

Jacketed glass reaction vessel with a lid

Temperature-controlled circulating water bath

Magnetic stirrer and stir bars

Calibrated digital thermometer

Syringes with inert filters (e.g., PTFE, 0.45 µm)

Volumetric flasks, pipettes, and burettes

Analytical balance

Titrant: Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M or 0.5 M)

Indicator: Phenolphthalein solution

Procedure
Temperature Equilibration: Set the circulating water bath to the desired temperature and

allow the jacketed reaction vessel containing the chosen ethanol volume to equilibrate.

Preparation of Saturated Solution:

Add an excess amount of sodium hydroxide monohydrate to the temperature-

equilibrated ethanol in the reaction vessel under constant stirring. "Excess" means adding

solid until a noticeable amount remains undissolved.

Seal the vessel to prevent solvent evaporation and absorption of atmospheric CO₂.
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Allow the mixture to stir for a prolonged period (e.g., 24 hours) to ensure equilibrium is

reached. Maintain constant temperature throughout.

Sample Collection:

After equilibrium is reached, stop the stirring and allow the excess solid to settle for at

least 1 hour.

Carefully draw a known volume of the clear supernatant liquid using a pre-warmed syringe

fitted with an inert filter. Pre-warming the syringe to the experimental temperature is crucial

to prevent precipitation of the solute during sampling.

Sample Analysis (Titration):

Dispense the collected aliquot of the saturated solution into a volumetric flask and dilute

with deionized, CO₂-free water.

Transfer a known volume of this diluted solution to an Erlenmeyer flask.

Add a few drops of phenolphthalein indicator.

Titrate with the standardized HCl solution until the pink color disappears. Record the

volume of HCl used.[7]

Calculation of Solubility:

Calculate the moles of HCl used in the titration (Molarity of HCl × Volume of HCl).

From the stoichiometry of the neutralization reaction (NaOH + HCl → NaCl + H₂O), the

moles of NaOH in the titrated sample are equal to the moles of HCl.

Calculate the concentration of NaOH in the original saturated solution, accounting for all

dilutions.

Convert the concentration from molarity (mol/L) to the desired units (e.g., g/L or g/100 mL),

using the molar mass of sodium hydroxide monohydrate (58.00 g/mol ).
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Data Repetition: Repeat the entire procedure at different temperatures to generate a

temperature-dependent solubility curve.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of sodium hydroxide monohydrate in ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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